[(Pyridin-3-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile

• CAS No.: 647839-41-6
• Molecular Formula: C12H10F3N3
• Molecular Weight: 253.22 g/mol
• IUPAC Name: 2-(pyridin-3-ylmethyl)-2-(3,3,3-trifluoropropyl)propanedinitrile
• InChI: InChI=1S/C12H10F3N3/c13-12(14,15)4-3-11(8-16,9-17)6-10-2-1-5-18-7-10/h1-2,5,7H,3-4,6H2
• InChI Key: DZNNXBUOYUJHKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CC(CCC(F)(F)F)(C#N)C#N

Description

[(Pyridin-3-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile is a useful research compound. Its molecular formula is C12H10F3N3 and its molecular weight is 253.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(3,3,3-Trifluoropropyl)malononitrile (407 mg) was dissolved in N,N-dimethylformamide (5 ml), and potassium carbonate (347 mg) was added thereto, and then, a solution of 3-(chloromethyl)pyridine (320 mg) in N,N-dimethylformamide (1 ml) was added dropwise to the mixture, followed by stirring overnight at room temperature. To the reaction mixture was added water, and extracted with ethyl acetate. The organic layer was washed successively with water and saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue obtained was subjected to silica gel column chromatography to give 400 mg of 2-((3-pyridyl)methyl)-2-(3,3,3-trifluoropropyl)malononitrile represented by the following formula (hereinafter referred to as the present invention compound (6)).